C–F activation reactions at germylium ions: dehydrofluorination of fluoralkanes†
Chemical Communications Pub Date: 2020-03-20 DOI: 10.1039/D0CC01420F
Abstract
Reactions of the trityl cations with germanes afford the germylium ions [R3Ge][B(C6F5)4] (1a: R = Et, 1b: R = Ph, 1c: R = nBu). These compounds react with germane or fluorogermane to give polynuclear species, which are sources of the mononuclear ions, The latter convert with phosphines to yield the [R3Ge-PR3]+ (4a: R = Et, 4b: R = Ph) cations. Catalytic dehydrofluorination reactions were observed for the C–F bond activation of fluoroalkanes when using germanes as hydrogen source.
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